Cas no 40172-85-8 (4-Quinazolinamine, 2-(2-furanyl)-)

4-Quinazolinamine, 2-(2-furanyl)-, is a heterocyclic organic compound featuring a quinazoline core substituted with a furanyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused aromatic system enhances stability while the furanyl moiety offers potential for further functionalization. The compound is particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. High purity grades ensure consistent performance in synthetic applications. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for medicinal chemistry and material science applications.

4-Quinazolinamine, 2-(2-furanyl)- structure

40172-85-8 structure

Product Name:4-Quinazolinamine, 2-(2-furanyl)-

CAS No:40172-85-8

MF:C₁₂H₉N₃O

MW:211.219362020493

CID:3967397

Update Time:2025-10-06

4-Quinazolinamine, 2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Quinazolinamine, 2-(2-furanyl)-
- 4-Amino-2-(2-furyl)quinazoline
- Inchi： 1S/C12H9N3O/c13-11-8-4-1-2-5-9(8)14-12(15-11)10-6-3-7-16-10/h1-7H,(H2,13,14,15)
- InChI Key： LESYNPPCEGBQMG-UHFFFAOYSA-N
- SMILES： N1=C2C(C=CC=C2)=C(N)N=C1C1=CC=CO1

4-Quinazolinamine, 2-(2-furanyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-10853526-1.0g	2-(furan-2-yl)quinazolin-4-amine	40172-85-8	95%	1.0g	$0.0	2023-02-01

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Additional information on 4-Quinazolinamine, 2-(2-furanyl)-

Comprehensive Analysis of 4-Quinazolinamine, 2-(2-furanyl)- (CAS No. 40172-85-8): Properties, Applications, and Research Insights

4-Quinazolinamine, 2-(2-furanyl)- (CAS No. 40172-85-8) is a heterocyclic organic compound belonging to the quinazoline family, characterized by a fused benzene and pyrimidine ring system. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. The presence of a furanyl substituent at the 2-position further enhances its molecular diversity, making it a valuable scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in quinazoline derivatives as key intermediates in synthesizing antitumor, antimicrobial, and anti-inflammatory agents. Researchers are particularly focused on optimizing the 2-(2-furanyl)-4-quinazolinamine structure to improve binding affinity with biological targets, such as kinase enzymes involved in cancer pathways. The compound's CAS No. 40172-85-8 is frequently cited in patent literature, underscoring its commercial relevance in developing novel therapeutics.

From a synthetic chemistry perspective, 4-Quinazolinamine, 2-(2-furanyl)- can be prepared via cyclocondensation reactions using anthranilic acid derivatives and furanyl-containing aldehydes. Advanced techniques like microwave-assisted synthesis and green chemistry approaches are now being explored to enhance yield and sustainability. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for purity validation, especially given the compound's application in high-value industries.

Beyond pharmaceuticals, CAS 40172-85-8 has potential applications in organic electronics due to its conjugated π-system. Its furyl-quinazoline core may contribute to charge transport properties in semiconductor materials, aligning with the global push for renewable energy technologies. Startups and academic labs are investigating its use in OLEDs and photovoltaic devices, leveraging its tunable electronic characteristics.

Environmental and regulatory considerations for 2-(2-furanyl)-4-quinazolinamine remain a topic of discussion. While not classified as hazardous under current guidelines, proper handling protocols are recommended during industrial-scale production. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly in the context of green chemistry principles.

In summary, 4-Quinazolinamine, 2-(2-furanyl)- (CAS No. 40172-85-8) represents a versatile building block with cross-disciplinary applications. Its integration into drug development pipelines and advanced materials underscores the importance of continued investment in heterocyclic chemistry research. Future studies may explore its role in addressing emerging health challenges and sustainable technology needs.